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Compound of Interest

4-Isopropoxy-3-
Compound Name:
methylphenylboronic acid

Cat. No.: B1323004

An In-depth Technical Guide to the Applications of 4-lsopropoxy-3-methylphenylboronic
Acid in Organic Chemistry

For Researchers, Scientists, and Drug Development
Professionals

Abstract

4-1sopropoxy-3-methylphenylboronic acid is a versatile organoboron compound that serves
as a critical building block in modern organic synthesis. Its unique structural features, including
the electron-donating isopropoxy and methyl groups, influence its reactivity and make it a
valuable reagent, particularly in palladium-catalyzed cross-coupling reactions. This guide
provides a comprehensive overview of its primary applications, focusing on the Suzuki-Miyaura
coupling reaction. It includes detailed experimental protocols, quantitative data summaries, and
graphical representations of key chemical processes to support its use in research and
development.

Physicochemical Properties

4-1sopropoxy-3-methylphenylboronic acid is a white to off-white solid at room temperature.
Its key properties are summarized below.
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Property Value Reference

CAS Number 850568-09-1 [1][2]

Molecular Formula C10H15BOs3 [1112][31[4]

Molecular Weight 194.04 g/mol [1112]14]
-20°C or 2-8°C (under inert

Storage Temperature [1112][4]
atmosphere)

(4-1sopropoxy-3-
Synonyms L [3]
methylphenyl)boronic acid

A common derivative used for its enhanced stability and ease of purification is the pinacol
ester, 2-(4-Isopropoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.[5]

Property (Pinacol Ester) Value Reference
CAS Number 2121514-93-8 [5]
Molecular Formula C16H25BOs3 [5]
Molecular Weight 276.18 g/mol [5]
Appearance Solid [5]

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction

The most significant application of 4-isopropoxy-3-methylphenylboronic acid in organic
chemistry is its role as a nucleophilic partner in the Suzuki-Miyaura cross-coupling reaction.[6]
[7] This palladium-catalyzed reaction forms a new carbon-carbon bond, typically between an
sp2-hybridized carbon of the boronic acid and an sp2-hybridized carbon of an organohalide (or
triflate).[7][8]

The reaction is fundamental to the synthesis of biaryl compounds, which are prevalent motifs in
pharmaceuticals, agrochemicals, and advanced materials.[6][9] The isopropoxy and methyl
substituents on the phenyl ring of the boronic acid can influence the electronic properties and
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steric hindrance of the resulting biaryl product, providing a tool for fine-tuning molecular
properties.

4-Isopropoxy-3-methylphenylboronic acid

Click to download full resolution via product page

Caption: Structure of 4-lsopropoxy-3-methylphenylboronic acid.

The Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a
palladium catalyst. The key steps are:

o Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the
organohalide (R*-X), forming a Pd(ll) complex.[8]

o Transmetalation: The boronic acid, activated by a base, transfers its organic group (R?) to
the palladium center, displacing the halide.[7]

e Reductive Elimination: The two organic groups (R* and R?) on the palladium complex couple
and are eliminated as the final biaryl product (R*-R?), regenerating the Pd(0) catalyst.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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